2-[5-(1-phenoxypropyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(1-phenoxypropyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-2-14(20-12-8-4-3-5-9-12)16-18-15(19-21-16)13-10-6-7-11-17-13/h3-11,14H,2H2,1H3
• InChI Key: WXBRVQIGGTUARW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=NO1)C2=CC=CC=N2)OC3=CC=CC=C3
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-[5-(1-phenoxypropyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

2-[5-(1-phenoxypropyl)-1,2,4-oxadiazol-3-yl]pyridine has been found to have potential applications in various fields of scientific research. In medicine, it has been studied for its potential use as an anti-inflammatory and analgesic agent. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been studied for its potential use as a building block for the synthesis of new materials.

Mechanism of Action

The mechanism of action of 2-[5-(1-phenoxypropyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, it has been suggested that it may act by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects in animal models. It has also been shown to have insecticidal activity against certain pests. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(1-phenoxypropyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its potential as a building block for the synthesis of new materials. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-[5-(1-phenoxypropyl)-1,2,4-oxadiazol-3-yl]pyridine. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent in humans. Another direction is to study its potential use as a pesticide in agriculture. Additionally, further research is needed to fully understand its mechanism of action and biochemical and physiological effects. Finally, it may be useful to explore its potential as a building block for the synthesis of new materials.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its synthesis method has been studied, and its mechanism of action and biochemical and physiological effects have been investigated. While there are advantages and limitations to using this compound in lab experiments, there are also several future directions for its study.